Cas no 2361744-43-4 (1-{4-[3-(4-chloro-1H-pyrazol-1-yl)pyrrolidine-1-carbonyl]-4-phenylpiperidin-1-yl}prop-2-en-1-one)

• Product Name: 1-{4-[3-(4-chloro-1H-pyrazol-1-yl)pyrrolidine-1-carbonyl]-4-phenylpiperidin-1-yl}prop-2-en-1-one
• CAS No: 2361744-43-4
• MF: C₂₂H₂₅ClN₄O₂
• MW: 412.912503957748
• CID: 6010789
• PubChem ID: 145903965
• Update Time: 2025-05-19

1-{4-[3-(4-chloro-1H-pyrazol-1-yl)pyrrolidine-1-carbonyl]-4-phenylpiperidin-1-yl}prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• EN300-26613925
• 1-{4-[3-(4-chloro-1H-pyrazol-1-yl)pyrrolidine-1-carbonyl]-4-phenylpiperidin-1-yl}prop-2-en-1-one
• Z3664805085
• 2361744-43-4

• Inchi： 1S/C22H25ClN4O2/c1-2-20(28)25-12-9-22(10-13-25,17-6-4-3-5-7-17)21(29)26-11-8-19(16-26)27-15-18(23)14-24-27/h2-7,14-15,19H,1,8-13,16H2
• InChI Key： YWWWQIJXJHWSJE-UHFFFAOYSA-N
• SMILES： ClC1C=NN(C=1)C1CCN(C1)C(C1(C2C=CC=CC=2)CCN(C(C=C)=O)CC1)=O

Computed Properties

• Exact Mass: 412.1666037g/mol
• Monoisotopic Mass: 412.1666037g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 628
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 58.4Ų

Additional information on 1-{4-[3-(4-chloro-1H-pyrazol-1-yl)pyrrolidine-1-carbonyl]-4-phenylpiperidin-1-yl}prop-2-en-1-one

Introduction to 1-{4-[3-(4-chloro-1H-pyrazol-1-yl)pyrrolidine-1-carbonyl]-4-phenylpiperidin-1-yl}prop-2-en-1-one (CAS No. 2361744-43-4)

1-{4-[3-(4-chloro-1H-pyrazol-1-yl)pyrrolidine-1-carbonyl]-4-phenylpiperidin-1-yl}prop-2-en-1-one is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 2361744-43-4, belongs to a class of molecules that exhibit promising properties for further exploration in drug discovery and development. The intricate scaffold of this molecule, featuring a conjugated system of double bonds and functional groups, positions it as a candidate for various therapeutic applications.

The molecular structure of 1-{4-[3-(4-chloro-1H-pyrazol-1-yl)pyrrolidine-1-carbonyl]-4-phenylpiperidin-1-yl}prop-2-en-1-one is characterized by a propenone moiety linked to a piperidine ring, which is further substituted with a pyrrolidine unit carrying a chloro-substituted pyrazole ring. This arrangement creates multiple sites for interaction with biological targets, making it an attractive scaffold for medicinal chemists. The presence of the chloro-substituted pyrazole group is particularly noteworthy, as pyrazole derivatives are well-documented for their role in modulating various biological pathways.

In recent years, there has been growing interest in the development of small molecules that can interact with complex biological systems. The compound CAS No. 2361744-43-4 is being investigated for its potential to influence key enzymes and receptors involved in diseases such as cancer, inflammation, and neurological disorders. The pyrrolidine and piperidine moieties are known to enhance binding affinity and selectivity, which are critical factors in the design of novel therapeutics.

One of the most compelling aspects of this compound is its ability to engage with multiple targets simultaneously. This polypharmacicity is increasingly recognized as a valuable strategy in drug design, as it can lead to synergistic effects and reduced side effects. The structural features of 1-{4-[3-(4-chloro-1H-pyrazol-1-y)pyrrolidine]}propenone make it a promising candidate for further optimization towards achieving high efficacy and selectivity.

Recent studies have highlighted the importance of conjugated systems in medicinal chemistry, particularly in the context of developing bioactive molecules with enhanced pharmacokinetic properties. The double bond in the propenone group contributes to the conjugation, which can influence the electronic properties of the molecule and its interactions with biological targets. This feature is particularly relevant for designing molecules that require precise control over their reactivity and binding affinity.

The chloro-substituted pyrazole moiety in this compound is also noteworthy for its potential role in modulating enzyme activity. Chloro-substituents are frequently incorporated into drug candidates due to their ability to increase metabolic stability and binding affinity. Pyrazole derivatives have been extensively studied for their anti-inflammatory, antiviral, and anticancer properties, making them an attractive starting point for developing new therapeutic agents.

Current research efforts are focused on synthesizing analogs of CAS No. 2361744-43-4 to explore different pharmacological profiles. By modifying specific functional groups or introducing new substituents, scientists aim to enhance the potency, selectivity, and pharmacokinetic properties of these molecules. Computational modeling and high-throughput screening techniques are being employed to accelerate the discovery process.

The development of novel drug candidates often involves a multidisciplinary approach, combining expertise from organic chemistry, medicinal chemistry, biochemistry, and pharmacology. The compound 1-{4-[3-(4-chloro-h-pyrazol-l-y)pyrrolidine]}propenone exemplifies this collaborative effort, as it represents a fusion of structural complexity with biological functionality. Its potential applications in treating various diseases make it a subject of intense interest among researchers.

In conclusion,CAS No 23617443 44is a structurally complex organic compoundwith significant potentialin pharmaceutical applications Its unique molecular featuresposition it asa candidatefor further explorationin drug discoveryand development Current research effortsare focusedon optimizingits pharmacologicalproperties throughmodificationsand analogdesign This compoundrepresentsan importantexampleof howstructural complexityandbiologicalfunctionalitycanbecombinedto createpromisingtherapeuticagents